Cas no 1653-75-4 (2-Methyl-1H-1,3-benzodiazole Hydrochloride)

• Product Name: 2-Methyl-1H-1,3-benzodiazole Hydrochloride
• CAS No: 1653-75-4
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• CID: 200868
• PubChem ID: 80288
• Update Time: 2025-05-20

2-Methyl-1H-1,3-benzodiazole Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-methyl-, hydrochloride (1:1)
• 2-methylbenzimidazole monohydrochloride
• 1H-Benzimidazole,2-methyl-,monohydrochloride
• 2-Methyl-1H-benzimidazol,Hydrochlorid
• 2-methyl-1H-benzimidazole,hydrochloride
• 2-methylbenzimidazole hydrachloride
• Einecs 216-728-9
• WKFYYUYQBPMMAF-UHFFFAOYSA-N
• 1H-Benzimidazole, 2-methyl-, monohydrochloride
• 1H-Benzimidazole, 2-methyl-, hydrochloride (1:1)
• 2-methyl-1H-1,3-benzodiazole hydrochloride
• 2-methyl-1H-benzimidazole hydrochloride
• DTXSID3061847
• AKOS024323380
• NS00082224
• 2-methyl benzimidazole hydrochloride
• 2-methyl-1H-benzimidazole;hydrochloride
• 1653-75-4
• 2-Methyl-1H-1,3-benzodiazole Hydrochloride

• Inchi： 1S/C8H8N2.ClH/c1-6-9-7-4-2-3-5-8(7)10-6;/h2-5H,1H3,(H,9,10);1H
• InChI Key： WKFYYUYQBPMMAF-UHFFFAOYSA-N
• SMILES： Cl.N1C(C)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 168.04500
• Monoisotopic Mass: 168.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: 339.4°Cat760mmHg
• Flash Point: 184.5°C
• PSA: 28.68000
• LogP: 2.67330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-Methyl-1H-1,3-benzodiazole Hydrochloride

Comprehensive Overview of 2-Methyl-1H-1,3-benzodiazole Hydrochloride (CAS No. 1653-75-4)

2-Methyl-1H-1,3-benzodiazole Hydrochloride, with the CAS number 1653-75-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a benzodiazole derivative, is widely studied for its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. Its unique molecular structure, featuring a methyl-substituted benzodiazole core, makes it a valuable intermediate in synthetic organic chemistry.

In recent years, the demand for 2-Methyl-1H-1,3-benzodiazole Hydrochloride has surged due to its relevance in drug discovery and biomolecular research. Researchers are particularly interested in its role as a building block for designing heterocyclic compounds, which are pivotal in creating bioactive molecules. The compound's hydrochloride salt form enhances its solubility, making it more suitable for various experimental and industrial applications.

One of the most frequently asked questions about CAS No. 1653-75-4 is its synthesis process. The compound is typically synthesized through cyclization reactions involving o-phenylenediamine derivatives and methylating agents. This method ensures high purity and yield, which are critical for pharmaceutical-grade applications. Additionally, the compound's stability under standard conditions makes it a reliable choice for long-term storage and transportation.

The 2-Methyl-1H-1,3-benzodiazole Hydrochloride is also a subject of interest in green chemistry initiatives. With growing emphasis on sustainable synthesis, researchers are exploring eco-friendly routes to produce this compound, minimizing waste and energy consumption. This aligns with the broader trend of environmentally conscious chemical manufacturing, a hot topic in both academic and industrial circles.

Another area where 1653-75-4 shines is in analytical chemistry. The compound is often used as a reference standard in high-performance liquid chromatography (HPLC) and mass spectrometry (MS). Its well-defined spectroscopic properties facilitate accurate identification and quantification in complex mixtures, making it indispensable in quality control laboratories.

Beyond its technical applications, 2-Methyl-1H-1,3-benzodiazole Hydrochloride is also discussed in the context of intellectual property and patent literature. Several patents highlight its use in proprietary formulations, particularly in anticancer and antiviral drug candidates. This has sparked debates about accessibility and cost-effectiveness in the pharmaceutical industry, topics that resonate with many stakeholders.

In summary, CAS No. 1653-75-4 represents a versatile and highly valuable compound in modern chemistry. Its applications span from drug development to analytical methodologies, and its relevance continues to grow as new research emerges. For those seeking detailed technical data sheets or safety guidelines, reputable chemical databases and suppliers are the go-to resources.